Cas no 49653-17-0 (ETHYL 2-ETHOXY-2-HYDROXYACETATE)

ETHYL 2-ETHOXY-2-HYDROXYACETATE is a versatile ester compound characterized by its bifunctional structure, incorporating both ethoxy and hydroxyl groups. This configuration enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and specialty materials. Its balanced polarity and solubility in common organic solvents facilitate its use in esterification and transesterification reactions. The compound’s stability under controlled conditions ensures reliable performance in synthetic applications. Additionally, its hydroxyl group offers further derivatization potential, enabling tailored modifications for specific industrial or research purposes. Suitable for laboratory and scaled processes, it demonstrates consistent purity and handling efficiency.
ETHYL 2-ETHOXY-2-HYDROXYACETATE structure
49653-17-0 structure
Product name:ETHYL 2-ETHOXY-2-HYDROXYACETATE
CAS No:49653-17-0
MF:C6H12O4
MW:148.157082557678
CID:825968
PubChem ID:95630

ETHYL 2-ETHOXY-2-HYDROXYACETATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-ETHOXY-2-HYDROXYACETATE
    • GEHA
    • NSC 25308
    • Ethyl 2-Ethoxyglycolate
    • ethyl ethoxyhydroxyacetate
    • Ethyl Glyoxylate Hemiacetal
    • 2-Ethoxyglycolic acid ethyl ester
    • Ethoxyhydroxy-acetic Acid Ethyl Ester
    • Glyoxylic Acid Ethyl Ester Ethyl Gemiacetal
    • GLYOXYLIC ACID ETHYL ESTER ETHYL HEMIACETAL
    • Ethyl 2-Ethoxy-2-hydroxyacetate DISCONTINUED
    • Ethoxyhydroxyessigsaeure-ethylester
    • Ethyl 2,2-dihydroxyacetate
    • Ethyl 2-Ethoxy-2-hydroxyacetatennDISCONTINUED
    • ethyl glyoxylate ethoxy hemiacetal
    • ethyl glyoxylate ethyl hemiacetal
    • ethyl hydroxyethoxyacetate
    • Glyoxylsaeure-ethylester-ethylhalbacetal
    • Glyoxylsaeure-ethylester-halbacetal
    • DTXSID201303847
    • Ethyl ethoxy(hydroxy)acetate #
    • Acetic acid, ethoxyhydroxy-, ethyl ester
    • EINECS 256-411-2
    • ethyl (hydroxy)(ethoxy)-acetate
    • ETHYL2-ETHOXY-2-HYDROXYACETATE
    • NSC25308
    • NSC-25308
    • DB-051660
    • AKOS006283055
    • 49653-17-0
    • SCHEMBL17504
    • NS00057872
    • Inchi: InChI=1S/C6H12O4/c1-3-9-5(7)6(8)10-4-2/h5,7H,3-4H2,1-2H3
    • InChI Key: PGALUWKYZXVZMU-UHFFFAOYSA-N
    • SMILES: CCOC(C(=O)OCC)O

Computed Properties

  • Exact Mass: 148.07400
  • Monoisotopic Mass: 148.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.095
  • Boiling Point: 100-120°C/Oil Pump
  • Flash Point: 61.1°C
  • Refractive Index: 1.428
  • PSA: 55.76000
  • LogP: -0.09560

ETHYL 2-ETHOXY-2-HYDROXYACETATE Security Information

  • Hazardous Material transportation number:UN 1993
  • Safety Term:3.2
  • HazardClass:3.2
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:3.2
  • Packing Group:III

ETHYL 2-ETHOXY-2-HYDROXYACETATE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-207651A-5 g
Ethyl 2-Ethoxy-2-hydroxyacetate,
49653-17-0
5g
¥3,685.00 2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1945781-2.5g
Ethyl 2-ethoxy-2-hydroxyacetate
49653-17-0 97%
2.5g
¥3924.00 2024-05-11
SHENG KE LU SI SHENG WU JI SHU
sc-207651-2.5 g
Ethyl 2-Ethoxy-2-hydroxyacetate,
49653-17-0
2.5 g
¥2,557.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-207651-2.5g
Ethyl 2-Ethoxy-2-hydroxyacetate,
49653-17-0
2.5g
¥2557.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-207651A-5g
Ethyl 2-Ethoxy-2-hydroxyacetate,
49653-17-0
5g
¥3685.00 2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1945781-5g
Ethyl 2-ethoxy-2-hydroxyacetate
49653-17-0 97%
5g
¥4708.00 2024-05-11

ETHYL 2-ETHOXY-2-HYDROXYACETATE Production Method

Additional information on ETHYL 2-ETHOXY-2-HYDROXYACETATE

Comprehensive Guide to ETHYL 2-ETHOXY-2-HYDROXYACETATE (CAS No. 49653-17-0): Properties, Applications, and Market Insights

ETHYL 2-ETHOXY-2-HYDROXYACETATE (CAS No. 49653-17-0) is a versatile organic compound widely used in industrial and research applications. This ester derivative is known for its unique chemical properties, making it valuable in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we delve into the molecular structure, synthesis methods, key applications, and market trends of ETHYL 2-ETHOXY-2-HYDROXYACETATE to provide a comprehensive understanding of its significance.

The chemical formula of ETHYL 2-ETHOXY-2-HYDROXYACETATE is C6H12O4, and it features both ethoxy and hydroxy functional groups attached to an acetate backbone. This structural configuration grants the compound excellent solubility in polar solvents, making it a preferred choice for formulations requiring high miscibility. Researchers often explore ETHYL 2-ETHOXY-2-HYDROXYACETATE as an intermediate in organic synthesis due to its reactivity and stability under controlled conditions.

One of the most common questions about ETHYL 2-ETHOXY-2-HYDROXYACETATE is its role in green chemistry. With increasing global emphasis on sustainable practices, this compound has gained attention as a potential eco-friendly solvent or reagent. Its biodegradability and low toxicity profile align well with modern environmental regulations, making it a subject of ongoing research in green synthesis pathways.

In pharmaceutical applications, ETHYL 2-ETHOXY-2-HYDROXYACETATE serves as a crucial building block for drug development. Its molecular structure allows for efficient derivatization, enabling the creation of novel therapeutic agents. Recent studies have investigated its potential in prodrug formulations, where its ester group can enhance drug delivery and bioavailability. The compound's compatibility with various drug matrices makes it particularly valuable in controlled-release formulations.

The agrochemical industry extensively utilizes ETHYL 2-ETHOXY-2-HYDROXYACETATE as an intermediate for pesticide synthesis. Its ability to form stable complexes with active ingredients improves formulation stability and field performance. With the growing demand for crop protection solutions, manufacturers are exploring innovative applications of this compound in next-generation agricultural products.

From a market perspective, the global demand for ETHYL 2-ETHOXY-2-HYDROXYACETATE has shown steady growth, particularly in Asia-Pacific regions where chemical manufacturing is expanding. Industry analysts project continued market expansion due to increasing applications in specialty chemicals and the compound's versatility in various industrial processes. Recent supply chain optimizations have improved availability, though quality control remains a critical consideration for end-users.

Quality specifications for ETHYL 2-ETHOXY-2-HYDROXYACETATE typically include purity levels exceeding 98%, with strict limits on residual solvents and byproducts. Advanced analytical techniques such as GC-MS and HPLC are commonly employed for quality verification. Storage recommendations generally advise keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability over extended periods.

Researchers frequently inquire about the synthetic routes for ETHYL 2-ETHOXY-2-HYDROXYACETATE. The most common production method involves the esterification of glycolic acid derivatives under controlled conditions. Recent process innovations have focused on catalytic efficiency improvements and waste reduction, reflecting the industry's commitment to sustainable manufacturing practices.

In material science applications, ETHYL 2-ETHOXY-2-HYDROXYACETATE has shown promise as a modifier for polymer systems. Its dual functional groups can participate in crosslinking reactions or serve as plasticizing agents, offering tunable properties to final materials. These characteristics have sparked interest in advanced material development, particularly in biodegradable polymers and specialty coatings.

Safety considerations for handling ETHYL 2-ETHOXY-2-HYDROXYACETATE emphasize standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, appropriate handling procedures should always be followed. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance on safe storage, handling, and disposal practices.

The future outlook for ETHYL 2-ETHOXY-2-HYDROXYACETATE appears promising, with potential expansions into emerging technology sectors. Its unique chemical properties continue to attract research interest, particularly in renewable energy applications and advanced material development. As industrial chemistry evolves toward more sustainable paradigms, this compound's versatility positions it well for future innovations.

For researchers and industry professionals seeking detailed technical information about ETHYL 2-ETHOXY-2-HYDROXYACETATE, numerous scientific publications and patent documents are available. These resources document the compound's various applications, synthetic methods, and physicochemical properties, providing valuable references for further exploration and development.

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(CAS:49653-17-0)ETHYL 2-ETHOXY-2-HYDROXYACETATE
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Purity:99%
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Price ($):391.0